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Compound of Interest

Compound Name: A-77636 hydrochloride

CAS No.: 145307-34-2

Cat. No.: B1664256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-77636 hydrochloride is a potent and selective dopamine D1-like receptor agonist that is

orally active.[1] It has demonstrated significant anti-Parkinsonian activity in preclinical models,

making it a valuable tool for research in neuroscience and drug discovery, particularly in the

context of neurodegenerative diseases. This document provides detailed application notes and

protocols for the use of A-77636 hydrochloride in experimental settings.

Purchasing Information
A-77636 hydrochloride can be purchased from various chemical suppliers. It is important to

source this compound from a reputable supplier to ensure high purity for reliable and

reproducible experimental results.

Table 1: A-77636 Hydrochloride Suppliers
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Supplier Purity Available Quantities

Tocris Bioscience ≥98% (HPLC)[1] 10 mg, 50 mg

MedChemExpress ≥98% 5 mg, 10 mg, 50 mg

Probechem Biochemicals --- 5 mg, 10 mg

APExBIO >98% 5 mg, 10 mg, 50 mg, 100 mg

BOC Sciences --- 1 mg, 1 g, 10 g

BioCrick High Purity (NMR confirmed) 5 mg, 10 mg, 50 mg, 100 mg

Physicochemical and Biological Properties
Table 2: Physicochemical and Biological Data for A-77636 Hydrochloride
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Property Value Reference

Chemical Name

(1R,3S)-3-(1-adamantyl)-1-

(aminomethyl)-3,4-dihydro-5,6-

dihydroxy-1H-2-benzopyran

hydrochloride

Molecular Formula C₂₀H₂₇NO₃·HCl [1]

Molecular Weight 365.9 g/mol [1]

CAS Number 145307-34-2 [1]

Appearance White to off-white solid

Solubility
Soluble in water (up to 100

mM)[1] and DMSO.

Storage Store at -20°C. [1]

Purity
≥98% (typically assessed by

HPLC)
[1]

Biological Target
Dopamine D1-like receptor

agonist
[1]

pEC₅₀ (D1-like receptors) 8.97 [1]

pEC₅₀ (D2-like receptors) < 5 [1]

Kᵢ (D1 receptor) 39.8 nM

Mechanism of Action and Signaling Pathway
A-77636 acts as a potent and selective agonist at dopamine D1-like receptors (D1 and D5).

The D1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαs/olf

subunit. Activation of the D1 receptor by an agonist like A-77636 initiates a signaling cascade

that involves the stimulation of adenylyl cyclase, leading to an increase in intracellular cyclic

AMP (cAMP). This rise in cAMP, in turn, activates Protein Kinase A (PKA), which then

phosphorylates various downstream targets, including the protein phosphatase inhibitor

DARPP-32 (dopamine- and cAMP-regulated phosphoprotein of 32 kDa). The phosphorylation

of DARPP-32 at Threonine 34 converts it into a potent inhibitor of protein phosphatase-1 (PP1).
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The inhibition of PP1 leads to an increased phosphorylation state of numerous neuronal

proteins, ultimately modulating neuronal excitability and gene expression.
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Dopamine D1 Receptor Signaling Pathway

Experimental Protocols
In Vivo Model of Parkinson's Disease: Unilateral 6-OHDA
Lesion in Rats and Assessment of Rotational Behavior
This protocol describes the induction of a unilateral lesion of the nigrostriatal dopamine

pathway in rats using 6-hydroxydopamine (6-OHDA), a neurotoxin that selectively destroys

dopaminergic neurons. The subsequent administration of a D1 agonist like A-77636 induces

contralateral rotations, which can be quantified as a measure of the compound's efficacy.

Materials:

Male Sprague-Dawley or Wistar rats (250-300 g)

6-hydroxydopamine (6-OHDA) hydrochloride

Ascorbic acid

Sterile 0.9% saline
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Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)

Stereotaxic apparatus

Hamilton syringe (10 µL)

A-77636 hydrochloride

Vehicle for A-77636 (e.g., sterile saline or water)

Rotation monitoring system (e.g., automated rotometer or video recording)

Procedure:

Preparation of 6-OHDA Solution:

Dissolve 6-OHDA in ice-cold 0.9% saline containing 0.02% ascorbic acid to prevent

oxidation. A typical concentration is 4 mg/mL. Prepare this solution fresh immediately

before use and protect it from light.

Stereotaxic Surgery:

Anesthetize the rat and place it in the stereotaxic apparatus.

Make a midline incision on the scalp to expose the skull.

Drill a small hole in the skull over the desired injection site. For targeting the medial

forebrain bundle (MFB), typical coordinates relative to bregma are: Anteroposterior (AP):

-2.2 mm, Mediolateral (ML): -1.5 mm, Dorsoventral (DV): -7.8 mm from the skull surface.

These coordinates may need to be optimized for the specific rat strain and age.

Slowly infuse 4 µL of the 6-OHDA solution into the MFB over 4 minutes using the Hamilton

syringe.

Leave the needle in place for an additional 5 minutes to allow for diffusion before slowly

retracting it.
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Suture the scalp incision and provide post-operative care, including analgesics and

hydration.

Post-Operative Recovery and Lesion Confirmation:

Allow the rats to recover for at least 2 weeks.

The extent of the dopaminergic lesion can be confirmed by assessing apomorphine-

induced rotations (typically 0.05-0.1 mg/kg, s.c.). A successful lesion is generally indicated

by a stable contralateral turning rate of >5-7 full turns per minute.

Assessment of A-77636-Induced Rotational Behavior:

Administer A-77636 hydrochloride at the desired dose (e.g., 0.1-1 mg/kg,

subcutaneously or intraperitoneally).

Immediately place the rat in the rotation monitoring chamber.

Record the number of full 360° turns in both the contralateral (away from the lesioned

side) and ipsilateral (towards the lesioned side) directions for a set period (e.g., 60-120

minutes).

The data is typically expressed as net contralateral turns per minute.
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Workflow for 6-OHDA Lesion and Rotational Behavior Testing
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In Vivo Microdialysis for Measurement of Acetylcholine
Release
This protocol outlines the use of in vivo microdialysis to measure the effect of A-77636 on

acetylcholine release in specific brain regions of freely moving rats.

Materials:

Rats prepared for microdialysis (with a guide cannula implanted)

Microdialysis probes

Perfusion pump

Artificial cerebrospinal fluid (aCSF)

A-77636 hydrochloride

Fraction collector

High-performance liquid chromatography (HPLC) system with electrochemical detection

(ECD) or mass spectrometry (MS)

Acetylcholine standards

Procedure:

Surgical Implantation of Guide Cannula:

Anesthetize the rat and place it in a stereotaxic apparatus.

Implant a guide cannula targeting the brain region of interest (e.g., prefrontal cortex or

striatum).

Secure the cannula to the skull with dental cement and screws.

Allow the rat to recover for at least one week.
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Microdialysis Probe Insertion and Perfusion:

On the day of the experiment, gently insert the microdialysis probe through the guide

cannula into the target brain region.

Connect the probe to the perfusion pump and begin perfusing with aCSF at a low flow rate

(e.g., 1-2 µL/min).

Allow a stabilization period of at least 1-2 hours to obtain a stable baseline of acetylcholine

levels.

Sample Collection:

Collect dialysate samples into vials using a fraction collector at regular intervals (e.g.,

every 20 minutes).

Collect at least 3-4 baseline samples.

Administer A-77636 hydrochloride (e.g., via intraperitoneal injection or through the

dialysis probe in the aCSF).

Continue collecting dialysate samples for the desired duration after drug administration.

Analysis of Acetylcholine:

Analyze the acetylcholine concentration in the dialysate samples using HPLC-ECD or LC-

MS.

Prepare a standard curve with known concentrations of acetylcholine to quantify the levels

in the samples.

The results are typically expressed as a percentage change from the baseline

acetylcholine levels.

Data Summary
Table 3: In Vitro and In Vivo Activity of A-77636 Hydrochloride
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Assay
Species/Syste
m

Parameter Value Reference

Receptor Binding
Rat Brain

Membranes
Kᵢ (D1 Receptor) 39.8 nM

Functional

Activity

Rat Caudate-

Putamen

pEC₅₀ (D1-like

receptors)
8.97 [1]

Functional

Activity
Fish Retina

pEC₅₀ (D1-like

receptors)
8.13

Functional

Activity
---

EC₅₀ (D2-like

receptors)
> 10,000 nM

In Vivo

Rotational

Behavior

6-OHDA-

lesioned rats
ED₅₀ (s.c.) 0.32 µmol/kg

Anti-

Parkinsonian

Activity

MPTP-treated

marmosets

Effective Dose

(p.o.)
0.5 - 2.0 µmol/kg

Conclusion
A-77636 hydrochloride is a valuable pharmacological tool for studying the dopamine D1

receptor system. The protocols provided here offer a starting point for investigating its effects in

both in vitro and in vivo models. Researchers should always adhere to ethical guidelines for

animal research and ensure that all experimental procedures are approved by their local

Institutional Animal Care and Use Committee (IACUC). Careful experimental design and data

analysis are crucial for obtaining meaningful and reproducible results.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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